![molecular formula C22H20FNOS B2394009 (7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(naphthalen-1-yl)methanone CAS No. 2034448-06-9](/img/structure/B2394009.png)
(7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(naphthalen-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(naphthalen-1-yl)methanone is a chemical compound that has gained attention in the field of scientific research due to its potential application in various fields. The compound is a thiazepine derivative that has been synthesized using various methods.
Scientific Research Applications
Hydrogen Bonding and Molecular Structures
- Hydrogen Bonding Between Aromatic H and F Groups: A study focused on the crystal structure of molecules similar in structure to the query compound, emphasizing the role of hydrogen bonding between aromatic hydrogen and fluorine groups. This interaction leads to a unique stripe structure with alternating R- and S-columns in the crystal, facilitated by pairs of C-H...F hydrogen bonds and π-π interactions. Such structural insights are crucial for designing materials with specific optical or electronic properties (Mohri et al., 2015).
Synthetic Cannabinoids and Pharmacology
- Synthetic Cannabinoids in Illegal Products: Research identifying and quantifying synthetic cannabinoids and other compounds in illegal products obtained via the internet. Although not directly related to the compound , this research highlights the analytical techniques and methods used to identify complex organic molecules in forensic toxicology. Such methods could potentially be applied to study the compound of interest for its interactions with biological systems (Nakajima et al., 2011).
Anticancer Evaluation
- Anticancer Agent Synthesis: A study on the synthesis of compounds with a naphthalen-1-yl)methanone moiety for anticancer evaluation. This research explores the reactivity of such compounds with different nucleophiles, leading to potential anticancer agents. It exemplifies how compounds with the naphthalen-1-yl)methanone group can be utilized in medicinal chemistry for therapeutic purposes (Gouhar & Raafat, 2015).
properties
IUPAC Name |
[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]-naphthalen-1-ylmethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FNOS/c23-20-11-4-3-9-19(20)21-12-13-24(14-15-26-21)22(25)18-10-5-7-16-6-1-2-8-17(16)18/h1-11,21H,12-15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHZMKFSLPBPOIN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2F)C(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FNOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.